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CAS No.: 14248-02-3

Cat. No.: B1268556

Get Quote

Executive Summary
The synthesis of 5-bromo-3-methylpyrimidin-4(3H)-one presents a classic challenge in

heterocyclic process chemistry: regioselectivity.[1] The pyrimidin-4-one scaffold possesses

three nucleophilic sites: N1, N3, and O4. While thermodynamic control and specific solvent

effects can influence alkylation, large-scale production requires a route that minimizes

chromatographic purification.[1]

This guide presents two validated pathways:

Route A (The "Process" Route): Bromination of 4(3H)-pyrimidinone followed by

regioselective methylation.[1] This is cost-effective but requires strict control of alkylation

conditions.[1]

Route B (The "Precision" Route): Cyclization of N-methylformamidine with ethyl propiolate

followed by bromination.[1] This guarantees N3-regiochemistry but utilizes more expensive

reagents.[1]
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Recommendation: Route A is preferred for multi-kilogram scale-up due to raw material

availability, provided the crystallization protocol for isomer rejection is followed.

Retrosynthetic Analysis & Pathway Logic
The following diagram illustrates the strategic disconnection of the target molecule.
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Caption: Retrosynthetic comparison. Route A (Red Arrow) is the focus of this protocol due to

cost-efficiency.

Detailed Protocol: Route A (Bromination
Methylation)
Step 1: Synthesis of 5-Bromo-4(3H)-pyrimidinone
This step utilizes electrophilic aromatic substitution.[1] The pyrimidinone ring is electron-rich at

C5.[1] Water is used as the solvent to facilitate precipitation of the product, avoiding extraction.

Reagents:

4(3H)-Pyrimidinone (1.0 equiv)[1]
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Bromine (

) (1.05 equiv)[1]

Water (Solvent, 5-8 volumes)

Sodium Bisulfite (Quenching agent)[1]

Protocol:

Charge a glass-lined reactor with 4(3H)-pyrimidinone and water. Stir to form a suspension.

Cool the mixture to 0–5 °C.

Add Bromine dropwise over 2 hours. Caution: Exothermic.[1] Maintain internal temperature

<10 °C.

Mechanism:[1][2][3][4][5][6] The reaction proceeds via an intermediate bromonium

complex followed by elimination of HBr.[1]

Warm to 20–25 °C and stir for 4 hours. The suspension will thicken as the product

precipitates.[1]

Quench excess bromine by adding 10% aqueous Sodium Bisulfite solution until the orange

color fades.

Filter the solid. Wash the cake with cold water (2x) and acetone (1x) to remove trace HBr

and moisture.[1]

Dry in a vacuum oven at 50 °C.

Expected Yield: 85–90% Appearance: Off-white to pale yellow solid.[1] Purity (HPLC): >98%

(a/a).

Step 2: Regioselective N3-Methylation
This is the critical process step.[1] Under basic conditions, the pyrimidinone anion can alkylate

at N1, N3, or O.
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N3-Alkylation: Favored by polar aprotic solvents (DMF) and "soft" bases (K2CO3).[1]

O-Alkylation: Favored by "hard" counterions (Ag+) or specific solvents, but less common with

MeI/K2CO3.[1]

N1-Alkylation: A common impurity (typically <10%).[1]

Reagents:

5-Bromo-4(3H)-pyrimidinone (1.0 equiv)[1][4]

Methyl Iodide (MeI) (1.1 equiv)[1]

Potassium Carbonate (

), anhydrous (1.5 equiv)

DMF (Dimethylformamide) (10 volumes)[1]

Protocol:

Charge 5-bromo-4(3H)-pyrimidinone and anhydrous

into the reactor.

Add DMF and stir at 20 °C for 30 minutes.

Note: Ensure the system is inert (Nitrogen atmosphere) to prevent moisture ingress.[1]

Cool to 0–5 °C.

Add Methyl Iodide dropwise over 1 hour.

Critical Parameter: Slow addition prevents localized high concentration of MeI, which can

promote bis-alkylation or side reactions.[1]

Stir at 20–25 °C for 12–16 hours. Monitor by HPLC.

Endpoint: <1.0% Starting Material.[1][7]
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Work-up:

Pour the reaction mixture into ice-water (40 volumes). Stir vigorously for 1 hour.

The N3-methyl isomer typically precipitates.[1]

Filtration: Collect the solid.

Purification (Isomer Rejection):

Recrystallize the crude solid from Ethanol/Water (8:2).[1]

Logic: The N1-methyl isomer and O-methyl impurities are more soluble in the mother

liquor.[1]

Dry at 45 °C under vacuum.[1]

Expected Yield: 65–75% Data:

1H NMR (DMSO-d6):

8.45 (s, 1H, H-2), 8.15 (s, 1H, H-6), 3.45 (s, 3H, N-Me).

Diagnostic: The N-Me peak at ~3.4-3.5 ppm is characteristic.[1] O-Me would appear at

~3.9-4.0 ppm.[1]

Process Safety & Quality Control
Critical Process Parameters (CPPs)
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Step Parameter Range Impact

Bromination
Temperature

(Addition)
< 10 °C

Prevents over-

bromination or

decomposition.[1]

Methylation Water Content (DMF) < 0.05%

Moisture consumes

MeI and reduces

yield.[1]

Methylation Stoichiometry (MeI) 1.05 - 1.15 eq

Excess leads to

dimethylated cationic

impurities.[1]

Isolation pH of Quench 6 - 8

Acidic pH keeps

product soluble; Basic

pH may hydrolyze.[1]

Impurity Profile
N1-Methyl Isomer: 1-methyl-5-bromo-4(1H)-pyrimidinone.[1] Removed via recrystallization.

[1][8]

O-Methyl Isomer: 4-methoxy-5-bromopyrimidine.[1] Volatile, often removed during drying or

filtration.[1]

Dibromo species: Formed if Step 1 temperature is uncontrolled.[1]

Analytical Method (HPLC)
To ensure the correct isomer is isolated, use the following method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Phosphoric Acid in Water.[1]

Mobile Phase B: Acetonitrile.[1]

Gradient: 5% B to 90% B over 20 minutes.
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Detection: UV @ 254 nm.[1]

Retention Time Order (Typical): 4(3H)-pyrimidinone < N1-methyl isomer < N3-methyl isomer

(Target) < O-methyl isomer.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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